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Compound of Interest

Compound Name: Chlophedianol

Cat. No.: B1669198

For Immediate Release

This technical guide provides an in-depth analysis of the core chemical properties of
chlophedianol hydrochloride, a centrally acting antitussive agent. The information is tailored
for researchers, scientists, and drug development professionals, offering a detailed overview of
its physicochemical characteristics, including its pKa. All quantitative data is presented in a
structured format for clarity and comparative analysis.

Core Chemical Properties

Chlophedianol hydrochloride is the hydrochloride salt of chlophedianol. Its chemical and
physical properties are crucial for formulation development, pharmacokinetic profiling, and
understanding its mechanism of action.
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Property Value Source(s)
Molecular Formula C17H21CI2NO [1112]
Molecular Weight 326.26 g/mol [1][2]
Melting Point 190-191 °C [2]

Boiling Point 429.8 °C at 760 mmHg

Slightly soluble in Chloroform,

Solubilit
y DMSO, and Methanol.

pKa 9.5

Predicted pKa (Strongest
_ 8.87
Basic)

lonization and pH

The pKa value of a drug substance is a critical parameter that governs its degree of ionization
at different physiological pH values. This, in turn, influences its solubility, permeability, and
ultimately, its absorption and distribution in the body. Chlophedianol, with a pKa of 9.5, is a
weak base. The following diagram illustrates the relationship between pH, pKa, and the
ionization state of a basic compound like chlophedianol.
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Predominantly Unionized (B)

50% lonized (BH+)

pH = pKa 50% Unionized (B)

Predominantly lonized (BH+)
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4 Sample Preparation

Dissolve Chlophedianol HCI
in deionized water

Adjust initial pH to ~2
with standardized HCI

4 )

Titration

Titrate with standardized
NaOH solution

Record pH after
each titrant addition

-

4 )

Data Avnalysis

Plot pH vs. Volume
of NaOH added

:

Determine the inflection point
of the titration curve

:

pKa = pH at the
half-equivalence point

- J

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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